BENGHE Foundational & Exploratory

Check Availability & Pricing

Anapterin: A Technical Guide to a Novel Pterin
Derivative

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Anapterin

Cat. No.: B048898

Disclaimer: The term "anapterin” is not widely recognized in established chemical and
biological databases. This guide is based on the structure reported in the PhytoBank database
(PHY0132914) for a compound identified as anapterin, a pterin derivative. Due to the limited
specific information on anapterin, this document provides a comprehensive overview of its
putative structure and function based on the well-characterized roles of related pterin
compounds. The experimental protocols and quantitative data presented are derived from
studies on analogous, well-understood pterin derivatives and should be considered as
representative examples.

Introduction to Pterin Derivatives

Pterins are a class of heterocyclic compounds composed of a pyrazine ring fused to a
pyrimidine ring. They are widely distributed in biological systems and play crucial roles as
pigments, enzyme cofactors, and signaling molecules. The biological activity of pterin
derivatives is largely determined by the substituents on the pteridine ring and their oxidation
state. Many essential metabolic pathways, including the synthesis of neurotransmitters and the
production of nitric oxide, are dependent on pterin cofactors.

Anapterin Structure

Based on the information from PhytoBank, anapterin is a pterin derivative with the chemical
name 1-(4-hydroxy-2-imino-1,2-dihydropteridin-7-yl)propane-1,2,3-triol. Its chemical structure is
characterized by a pterin core with a polyhydroxyalkyl side chain at the C7 position.
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Table 1: Chemical Properties of Anapterin

Property Value Source
Chemical Formula CoH11N504 PhytoBank
Molecular Weight 253.22 g/mol PhytoBank

2-amino-7-(1,2,3-
IUPAC Name trihydroxypropyl)-3,4- PhytoBank
dihydropteridin-4-one

WNAGPAKUISOEMK-
InChl Key PhytoBank
UHFFFAOYSA-N

NC1=NC2=NC(=CN=C2C(=0)
SMILES PhytoBank
N1)C(O)C(0O)CO

Putative Biological Function of Anapterin

Given its structure as a pterin derivative, anapterin is likely to function as an enzyme cofactor,
similar to other well-characterized pterins like tetrahydrobiopterin (BH4). Pterin cofactors are
essential for the activity of several key enzymes.[1]

Role as an Enzyme Cofactor

Pterin derivatives, in their reduced tetrahydro forms, are crucial for the catalytic activity of:

o Aromatic Amino Acid Hydroxylases: These enzymes, including phenylalanine hydroxylase,
tyrosine hydroxylase, and tryptophan hydroxylase, are involved in the biosynthesis of
neurotransmitters such as dopamine, norepinephrine, and serotonin.[1]

¢ Nitric Oxide Synthases (NOS): NOS enzymes produce nitric oxide (NO), a critical signaling
molecule in the cardiovascular, nervous, and immune systems.[1]

o Alkylglycerol Monooxygenase: This enzyme is involved in the metabolism of ether lipids.[1]

Involvement in Signaling Pathways
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Pterin derivatives can also be involved in cellular signaling. For instance, a pterin-dependent
signaling pathway has been identified in Agrobacterium tumefaciens, where it regulates a dual-
function diguanylate cyclase-phosphodiesterase, an enzyme involved in controlling surface

attachment.

Metabolic Pathways

The biosynthesis and recycling of pterin cofactors are critical for maintaining cellular function.
The pathways for tetrahydrobiopterin (BH4) are well-established and provide a model for the
potential metabolism of anapterin.

Tetrahydrobiopterin Biosynthesis and Recycling

The de novo biosynthesis of BH4 starts from guanosine triphosphate (GTP) and involves three
enzymatic steps. The cofactor can be regenerated through a recycling pathway.[2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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